Cas no 2640934-18-3 (N-(2-chlorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: N-(2-chlorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2640934-18-3
• MF: C₁₄H₁₁ClN₄O
• MW: 286.716341257095
• CID: 5317103
• PubChem ID: 155799171
• Update Time: 2025-06-29

N-(2-chlorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• AKOS040730190
• 2640934-18-3
• F6789-1518
• N-(2-chlorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C14H11ClN4O/c1-9-8-19-13(16-9)7-6-12(18-19)14(20)17-11-5-3-2-4-10(11)15/h2-8H,1H3,(H,17,20)
• InChI Key： AOQNYFUBZHKORQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C1C=CC2=NC(C)=CN2N=1)=O

Computed Properties

• Exact Mass: 286.0621387g/mol
• Monoisotopic Mass: 286.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.28±0.70(Predicted)

Additional information on N-(2-chlorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

Comprehensive Analysis of N-(2-chlorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640934-18-3)

In the rapidly evolving field of medicinal chemistry, N-(2-chlorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640934-18-3) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its imidazo[1,2-b]pyridazine core and 2-chlorophenyl substituent, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's carboxamide moiety and methyl-substituted imidazo[1,2-b]pyridazine scaffold make it a promising candidate for modulating protein-protein interactions. Recent studies have focused on its potential role in addressing contemporary health challenges, such as antimicrobial resistance and chronic inflammatory conditions. These applications align with current global research priorities, making N-(2-chlorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide a subject of numerous scientific inquiries in pharmaceutical databases and academic literature.

From a synthetic chemistry perspective, the preparation of CAS 2640934-18-3 involves sophisticated multi-step reactions that highlight modern organic synthesis techniques. The compound's molecular architecture presents interesting challenges in regioselective functionalization, particularly in the introduction of the 2-chlorophenyl group at the N-position of the heterocycle. These synthetic considerations are frequently discussed in professional forums, reflecting the compound's relevance to cutting-edge chemical research.

Analytical characterization of N-(2-chlorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide typically employs advanced spectroscopic methods, including high-resolution mass spectrometry and multidimensional NMR techniques. The compound's distinct spectral signatures, particularly in the aromatic region, serve as valuable fingerprints for quality control in research settings. These analytical aspects are crucial for researchers who frequently search for "characterization data for imidazo[1,2-b]pyridazine derivatives" or "spectral analysis of heterocyclic carboxamides."

In computational chemistry and molecular modeling studies, the compound's three-dimensional structure has attracted attention for its potential pharmacophoric features. The planar imidazo[1,2-b]pyridazine system, combined with the twisted 2-chlorophenyl group, creates unique electronic properties that influence its binding characteristics. These molecular properties are increasingly important in virtual screening campaigns and structure-based drug design initiatives.

The stability profile of CAS 2640934-18-3 under various conditions has been another area of investigation. Researchers examining "stability of N-substituted imidazopyridazines" or "degradation pathways of chlorophenyl carboxamides" often reference this compound as a model system. Understanding its chemical behavior in solution and solid states contributes to broader knowledge about the stability of similar heterocyclic systems.

From a pharmacological perspective, while detailed mechanism-of-action studies are ongoing, preliminary research suggests that the compound's methylimidazo[1,2-b]pyridazine core may interact with certain enzyme families involved in cellular signaling. This potential bioactivity has sparked interest in its structure-activity relationships, with medicinal chemists exploring various analogs to optimize desired properties.

The compound's physicochemical properties, including solubility, partition coefficients, and crystalline forms, are frequently discussed in pharmaceutical development circles. These characteristics are particularly relevant for researchers investigating "formulation strategies for poorly soluble heterocycles" or "bioavailability enhancement of imidazopyridazine derivatives." Such practical considerations underscore the compound's importance in translational research.

In the context of intellectual property, N-(2-chlorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide has been referenced in several patent applications, highlighting its potential commercial value. The compound's structural novelty and possible therapeutic applications make it a subject of interest for pharmaceutical companies engaged in innovative drug discovery programs.

As research continues, CAS 2640934-18-3 serves as an important reference compound in the development of new imidazo[1,2-b]pyridazine-based therapeutics. Its study contributes to our understanding of structure-property relationships in medicinal chemistry and provides valuable insights for designing next-generation bioactive molecules. The compound exemplifies how strategic modifications to heterocyclic scaffolds can yield molecules with potentially valuable biological properties.